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Compound of Interest

Compound Name: 4-Phenylmorpholine-2,6-dione
CAS No.: 56956-66-2
Cat. No.: B1296701
Get Quote
. J

Introduction & Scope

4-Phenylmorpholine-2,6-dione (CAS: 2055-63-2) is the cyclic anhydride of

-phenyliminodiacetic acid. Unlike its substituted morpholine counterparts (e.g., phenmetrazine)
which are pharmacologically active CNS stimulants, the 2,6-dione is a reactive chemical
intermediate.

It is primarily utilized in:

o Polymer Chemistry: As a monomer for the synthesis of poly(ester amides) and
biodegradable polyanhydrides.

o Medicinal Chemistry: As an activated acylating agent for synthesizing bis-dioxopiperazines
(e.g., Dexrazoxane analogues) and for introducing the

-phenyliminodiacetic acid moiety into peptides.

Critical Distinction: This molecule is moisture-sensitive. Upon exposure to atmospheric
humidity, it hydrolyzes back to its dicarboxylic acid precursor. This guide focuses on the
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anhydrous synthesis and handling required to maintain reagent integrity.

Strategic Retrosynthesis

To ensure high purity, the synthesis is approached via the cyclodehydration of

-phenyliminodiacetic acid. The choice of dehydrating agent is critical; while thionyl chloride (

) is a potent dehydrator, it generates HCI and sulfur dioxide byproducts that can be difficult to
remove from the solid product.

Selected Pathway:Acetic Anhydride Dehydration. This method is preferred because the
byproduct (acetic acid) acts as a solvent and can be removed under vacuum or by washing
with non-polar solvents, yielding a cleaner crystalline product.

Reaction Scheme

The transformation involves the intramolecular loss of water between the two carboxylic acid

groups.
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Figure 1: Chemical pathway from basic commodity chemicals to the target anhydride.

Starting Materials & Reagents

The quality of the final anhydride is directly dependent on the dryness of the starting materials.

A. Primary Precursor
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Chemical Grade
Component CAS No. . Role
Name Requirement
The backbone
) . structure.[1] Must
Precursor Phenyliminodiac 1137-73-1 >98% (HPLC) be free of MONo.
etic acid acid impurities.
Common
Impurity -Phenylglycine 103-01-5 <0.5% impurity; leads to

side reactions.

B. Critical Reagents

Reagent Role Specifications Handling Notes
] Lachrymator. Must be
] ) Dehydrating Agent & ]
Acetic Anhydride Solvent ACS Reagent, >99% stored under inert gas.
olven

[2]

Diethyl Ether

Wash Solvent

Anhydrous, BHT

stabilized

Used to remove acetic

acid/anhydride traces.

Toluene

Recrystallization

Solvent

Dry (Na wire or

Sieves)

Optional for
purification if direct

precipitation fails.

Experimental Protocols
Protocol A: Synthesis of 4-Phenylmorpholine-2,6-dione

Standard Dehydration Method

Objective: Convert 10g of

-phenyliminodiacetic acid to the anhydride.

Safety Prerequisite: Perform all operations in a functioning fume hood. Acetic anhydride causes

severe burns and eye damage.
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Step-by-Step Methodology:

Setup: Equip a 100 mL Round Bottom Flask (RBF) with a magnetic stir bar and a reflux
condenser. Attach a drying tube (CacCl

) to the top of the condenser to exclude atmospheric moisture.

Charging: Add 10.0 g (47.8 mmol) of

-phenyliminodiacetic acid to the flask.

Reagent Addition: Add 30 mL of Acetic Anhydride.

o Note: This represents a large excess, serving as both solvent and reagent.[3]
Reaction:

o Heat the mixture to gentle reflux (approx. 140°C oil bath temperature).

o Stir for 15-30 minutes.

o Endpoint: The reaction is complete when the solid fully dissolves and the solution
becomes clear (usually turns slightly yellow).

o Caution: Do not over-reflux (beyond 1 hour), as thermal decomposition can darken the
product.

Crystallization:
o Remove the heat source and allow the flask to cool to room temperature.
o The anhydride should crystallize spontaneously upon cooling.

o Troubleshooting: If no crystals form, concentrate the solution on a rotary evaporator
(remove ~15 mL of solvent) and cool in an ice bath.

Isolation:

o Filter the crystalline solid rapidly using a Buchner funnel.
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o Crucial Wash Step: Wash the filter cake 3 times with cold, anhydrous diethyl ether (3 x 15
mL). This removes residual acetic acid and acetic anhydride without hydrolyzing the
product.

e Drying: Dry the product in a vacuum desiccator over P
O

or silica gel for 12 hours.

Expected Yield: 7.5 — 8.5 g (82—93%) Melting Point: 228—-230°C (Decomposes)

Protocol B: Precursor Synthesis (If Commercial Acid is
Unavailable)

Double Alkylation of Aniline

-phenyliminodiacetic acid is not available, it must be synthesized from aniline.

e Reaction: Mix Aniline (1 eq) with Chloroacetic acid (2.2 eq) in aqueous Sodium Carbonate
(neutralize chloroacetic acid first).

o Reflux: Boil for 4-6 hours.
o Workup: The solution will contain the disodium salt. Cool and acidify with HCI to pH ~2.

 Purification: The diacid precipitates.[4] Recrystallize from water/ethanol to ensure the
removal of the mono-acid (

-phenylglycine). Purity here is critical for the success of Protocol A.

Workflow Visualization

The following diagram illustrates the decision logic and workflow for the synthesis and
purification.
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Figure 2: Operational workflow for the conversion of the diacid to the 2,6-dione.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1296701/docs?utm_src=pdf-body-img#application-note-synthesis-and-handling-of-4-phenylmorpholine-2-6-dione
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296701?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Storage and Stability

Moisture Sensitivity: The anhydride ring is thermodynamically unstable relative to the open-
chain diacid in the presence of water.

Storage: Store in a tightly sealed vial, taped with Parafilm, inside a desiccator containing
active desiccant.

Shelf Life: 6 months if kept dry. If the solid turns into a sticky paste or loses its crystalline
definition, it has likely hydrolyzed.

Re-purification: Hydrolyzed material can be "regenerated” by repeating Protocol A (refluxing
in acetic anhydride).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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